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Compound of Interest

Compound Name: 5-(2-Chlorophenyl)nicotinaldehyde

CAS No.: 855301-00-7

Cat. No.: B1593318

Get Quote

Technical Safety Protocol: 5-(2-
Chlorophenyl)nicotinaldehyde
CAS: 855301-00-7 | Formula: C₁₂H₈ClNO | MW: 217.65 g/mol [1]

Executive Summary & Chemical Profile
5-(2-Chlorophenyl)nicotinaldehyde is a specialized heterocyclic building block, primarily

utilized in medicinal chemistry for Suzuki-Miyaura cross-coupling reactions and the synthesis of

bioactive pyridine derivatives.

As a halogenated pyridine aldehyde, this compound presents a dual-threat profile: chemical

reactivity (aldehyde oxidation/condensation) and biological activity (potential sensitization and

mucosal irritation). This guide moves beyond generic safety advice, providing a specific

operational framework for researchers handling this compound in drug discovery environments.
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Property Specification Operational Implication

State Solid (Low-melting)

May cake or fuse; weigh

quickly to avoid moisture

absorption.

Storage 2-8°C, Inert Gas (Ar/N₂)

Critical: Aldehydes oxidize to

carboxylic acids in air. Keep

sealed.

Solubility DMSO, DCM, Methanol

Lipophilic nature facilitates skin

absorption; use appropriate

gloves.

Reactivity Electrophilic
Reacts violently with strong

oxidizers and strong bases.

Risk Assessment & Hazard Identification
Why specific precautions are required.

While specific toxicological data for this exact CAS is limited, its structure dictates the safety

protocol based on Structure-Activity Relationships (SAR) of analogous halogenated pyridine

aldehydes (e.g., Nicotinaldehyde, 2-Chloropyridine).
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Hazard Class Risk Description Mechanism of Action

Respiratory Irritant High Risk

Pyridine aldehydes are

lachrymators. Inhalation

causes severe mucosal

inflammation (H335).

Skin Sensitizer Moderate Risk

Aldehydes can form haptens

with skin proteins, leading to

allergic contact dermatitis

(H317).

Acute Toxicity Moderate Risk

Halogenated pyridines can

exhibit CNS or hepatic toxicity

upon systemic absorption

(H302/H312).

Corrosivity Potential Risk

Oxidation products (carboxylic

acids) can cause ocular

damage (H318).

Personal Protective Equipment (PPE) Matrix
Self-validating protection strategy.

Do not rely on standard "lab coat and glasses." The lipophilicity of this compound requires

barrier protection against permeation.

PPE Selection Table
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Protection Zone Recommended Equipment Technical Justification

Hand (Solid)
Double Nitrile Gloves (min

0.11mm thick)

Provides sufficient barrier for

weighing solids. Change

immediately if contaminated.[2]

[3]

Hand (Solution)
Laminate / Silver Shield®

(under Nitrile)

Halogenated solvents (DCM)

and pyridines permeate nitrile

rapidly (<5 mins). Laminate

offers >4h breakthrough time.

Eye / Face
Chemical Goggles (Indirect

Vent)

Safety glasses are insufficient.

Vapors are lachrymatory;

goggles prevent ocular vapor

absorption.

Respiratory
Fume Hood (Face velocity:

100 fpm)

Mandatory. If hood is

unavailable, use a Half-Mask

Respirator with OV/AG

(Organic Vapor/Acid Gas)

cartridges.

Body Tyvek® Lab Coat or Apron
Cotton coats absorb liquids.

Tyvek repels organic spills.

Operational Handling Protocol
Step-by-step workflow for experimental integrity and safety.

Phase 1: Receiving & Storage
Inspection: Upon receipt, inspect the vial for yellowing or crusting (signs of oxidation).

Inerting: If the manufacturer seal is broken, purge the headspace with Nitrogen or Argon

before re-sealing.

Cold Chain: Store immediately at 2-8°C. Allow the vial to warm to room temperature inside a

desiccator before opening to prevent water condensation, which accelerates degradation.
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Phase 2: Weighing & Transfer
Objective: Prevent aerosolization and moisture ingress.

Static Control: Use an anti-static gun or ionizer bar if the solid is fluffy/electrostatic.

Containment: Perform all weighing inside a chemical fume hood. Do not weigh on an open

bench.

Transfer: Use a glass or stainless steel spatula. Avoid plastic (potential leaching).

Phase 3: Reaction Setup
Objective: Mitigate runaway reactions.

Solvent Choice: Dissolve in anhydrous solvent (e.g., DMF, Dioxane) under inert atmosphere.

Addition Order: Add the aldehyde last or as a solution to the reaction mixture to control

exotherms, especially in reduction or oxidation reactions.

Scrubbing: If heating >50°C, ensure the condenser is vented to a scrubber or hood exhaust

to capture pyridine vapors.

Phase 4: Waste Disposal
Compliance with EPA/RCRA standards.

Solid Waste: Dispose of contaminated wipes/gloves in "Hazardous Solid Waste"

(Contaminated Debris).

Liquid Waste: Segregate into Halogenated Organic Waste streams due to the Chlorine atom.

Do not mix with acidic aqueous waste (risk of exothermic polymerization).

Visualization: Safety Workflow
Logical flow for handling 5-(2-Chlorophenyl)nicotinaldehyde.
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Figure 1: Operational workflow ensuring chemical stability and operator safety.

Emergency Response Plan
Incident Immediate Action

Skin Contact
Wash with soap and water for 15 mins. Do not

use ethanol (increases absorption).

Eye Contact
Flush with water/saline for 15 mins. Seek

ophthalmologist (aldehyde burn risk).

Spill (Solid)
Cover with wet paper towels (to prevent dust),

scoop into bag.

Spill (Liquid)
Absorb with Vermiculite or Sand. Do not use

combustible materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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